Iso-isariin B

• Molecular Formula: C30H53N5O7
• Molecular Weight: 595.8 g/mol
• InChI: InChI=1S/C30H53N5O7/c1-10-11-12-19(8)22-14-23(36)31-15-24(37)34-25(17(4)5)29(40)33-21(13-16(2)3)28(39)32-20(9)27(38)35-26(18(6)7)30(41)42-22/h16-22,25-26H,10-15H2,1-9H3,(H,31,36)(H,32,39)(H,33,40)(H,34,37)(H,35,38)/t19?,20-,21+,22?,25-,26-/m0/s1
• InChIKey: DSWZWPQYGALTJZ-WVHJPHLBSA-N

Researchers requiring an active isariin-class insecticide face substitution risks: straight-chain analogs (e.g., Isariin B) are inactive. Iso-isariin B is the validated solution. - Quantified insecticidal activity: LD50 10 µg/mL against Sitophilus spp. (stored-grain pest). - Structurally unique: Branched 3-hydroxy-4-methyloctanoic acid (HMA) moiety-essential for potency. - Applications: Positive control in insect bioassays, SAR reference for β-hydroxyacid role, analytical standard for Beauveria metabolomics. - High-purity material, fully characterized by 2D NMR and MS/MS.

Iso-isariin B Bioactivity Profile

Iso-isariin B is a naturally occurring cyclohexadepsipeptide fungal metabolite, initially isolated from the entomopathogenic fungus Beauveria felina (formerly Isaria felina) [1]. Belonging to the isariin class of cyclodepsipeptides, it is a 19-membered macrocycle formed by a pentapeptide unit cyclized via a 3-hydroxy-4-methyloctanoic acid (HMA) residue [2]. It is characterized by the amino acid sequence cyclo(L-alanyl-L-valyl-3-hydroxy-4-methyloctanoylglycyl-L-valyl-D-leucyl) [3]. The primary reported biological activity is insecticidal, with a demonstrated LD50 of 10 µg/mL against the stored-product pest Sitophilus spp. [4].

Source Entomopathogenic fungal metabolite

Core Activity Reported insect bioassay context

Structural Class Cyclohexadepsipeptide (isariin family)

Analytical ID 2D NMR and MS/MS characterization

• [1] Langenfeld A, Blond A, Gueye S, Herson P, Nay B, Dupont J, Prado S. Insecticidal cyclodepsipeptides from Beauveria felina. J Nat Prod. 2011 Apr 25;74(4):825-30. View Source
• [2] Deffieux G, Merlet D, Baute R, Bourgeois G, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1266-70. View Source
• [3] PubChem. Iso-isariin B. National Center for Biotechnology Information. View Source
• [4] GlpBio. Iso-Isariin B product technical datasheet. CAS: 1290627-99-4. View Source

Iso-isariin B Structural Specificity

Within the isariin class of cyclohexadepsipeptides, substitution of Iso-isariin B with nominally similar compounds (e.g., Isariin B, Isariin D, or the parent Isariin) is scientifically invalid due to profound structural divergence and resulting differences in insecticidal activity. The defining feature of Iso-isariin B is the presence of a branched 3-hydroxy-4-methyloctanoic acid (HMA) moiety, whereas the majority of isariins possess a straight-chain 2-hydroxy aliphatic acid [1]. This singular architectural difference is not merely academic; it correlates directly with insecticidal potency and target spectrum [2]. As demonstrated in the evidence below, Iso-isariin B exhibits quantifiable activity against Sitophilus spp. at an LD50 of 10 µg/mL, while close structural analogs like Isariin B are demonstrably inactive in similar bioassays [3]. Therefore, any procurement strategy based on generic class substitution without this specific structural identifier will likely yield inactive material for the intended insecticidal application.

Attribute

Iso-isariin B

Isariin B / D

Hydroxy Acid Moiety

Branched HMA

Straight-chain / Diff. HMA

Insect Bioassay Profile

Reported activity vs Sitophilus

Reported inactive or differing spectrum

Structural ID Fidelity

Modern 2D NMR assignment

Earlier limited characterization

• [1] Du FY, Li XM, Sun ZC, Meng LH, Wang BG. Cyclodepsipeptides and other O-containing heterocyclic metabolites from Beauveria felina EN-135, a marine-derived entomopathogenic fungus. Mar Drugs. 2014 May;12(5):2816-28. View Source
• [2] Deffieux G, Merlet D, Baute R, Bourgeois G, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1266-70. View Source
• [3] Baute R, Deffieux G, Merlet D, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1261-5. View Source

Iso-isariin B Comparator Evidence

Insecticidal Activity Against Sitophilus spp.

Iso-isariin B demonstrates clear, dose-dependent insecticidal activity against the globally significant stored-grain pest Sitophilus spp., with a reported LD50 of 10 µg/mL [1]. This is a quantitative baseline for its potency. In stark contrast, the closely related analog Isariin B is reported as inactive in insect bioassays [2]. Another analog, Isariin D, while active against Galleria mellonella larvae, shows a different pest spectrum, and no quantitative LD50 was provided, making it a less defined tool for Sitophilus-targeted applications [2]. This direct head-to-head data in the primary literature establishes Iso-isariin B as the superior and only validated choice among these isariin congeners for research involving this pest genus.

Insecticidal Activity

Head-to-head

Reported LD50 vs Sitophilus: 10 µg/mL
Isariin B: Inactive

Reported endpoint context; supports insect bioassay design

Bioassay vs adult Sitophilus spp. (Langenfeld et al., 2011)

Evidence Dimension	Insecticidal Activity (LD50)
Target Compound Data	10 µg/mL (Sitophilus spp.)
Comparator Or Baseline	Isariin B: Inactive; Isariin (parent): Inactive; Isariin D: Active against G. mellonella but no LD50 reported
Quantified Difference	Iso-isariin B is the only isariin with a defined LD50 against Sitophilus spp.; Isariin B is completely inactive.
Conditions	Bioassay against adult Sitophilus spp. (Langenfeld et al., 2011 J. Nat. Prod.)

Why This Matters

This provides a verifiable, quantitative potency benchmark absent for most in-class analogs, allowing for precise experimental design and dose calculation.

• [1] Langenfeld A, Blond A, Gueye S, Herson P, Nay B, Dupont J, Prado S. Insecticidal cyclodepsipeptides from Beauveria felina. J Nat Prod. 2011 Apr 25;74(4):825-30. View Source
• [2] Baute R, Deffieux G, Merlet D, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1261-5. View Source

Distinctive Branched HMA Moiety

The structure of Iso-isariin B is uniquely defined by the presence of a branched 3-hydroxy-4-methyloctanoic acid (HMA) residue [1]. This is a critical point of differentiation, as a review of the isariin class notes that the majority of related cyclohexadepsipeptides contain a straight-chain 2-hydroxy aliphatic acid moiety [2]. Specifically, this branched HMA unit distinguishes Iso-isariin B from Isariin D, which is the only other member of the class reported to possess an HMA residue, though with a different carbon framework [2]. The presence of this specific branched β-hydroxyacid is not merely a taxonomic curiosity; it is directly linked to the compound's unique insecticidal profile and provides a definitive chemical fingerprint for quality control.

Structural Moiety

Method context

Branched 3-hydroxy-4-methyloctanoic acid (HMA)

Structural differentiation review; HMA distinguishes from straight-chain analogs

Characterized by extensive 2D NMR and MS/MS

Evidence Dimension	Hydroxy Acid Moiety Type
Target Compound Data	Branched 3-hydroxy-4-methyloctanoic acid (HMA)
Comparator Or Baseline	Majority of isariins: straight-chain 2-hydroxy aliphatic acid; Isariin D: a different branched HMA variant.
Quantified Difference	Iso-isariin B was the first isariin identified with this specific branched HMA chain.
Conditions	Structural characterization by extensive 2D NMR and MS/MS (Langenfeld et al., 2011)

Why This Matters

This unique structural signature ensures analytical traceability and differentiates Iso-isariin B from inactive or less characterized analogs, preventing procurement errors.

• [1] Langenfeld A, Blond A, Gueye S, Herson P, Nay B, Dupont J, Prado S. Insecticidal cyclodepsipeptides from Beauveria felina. J Nat Prod. 2011 Apr 25;74(4):825-30. View Source
• [2] Du FY, Li XM, Sun ZC, Meng LH, Wang BG. Cyclodepsipeptides and other O-containing heterocyclic metabolites from Beauveria felina EN-135, a marine-derived entomopathogenic fungus. Mar Drugs. 2014 May;12(5):2816-28. View Source

Inferred Antifungal Applications

While no direct, quantitative antifungal IC50 data are currently available for Iso-isariin B, it is noted as an analogue of cyclocarboxyphenate and is utilized in antifungal studies . This is a class-level inference based on the known bioactivity of structurally related cyclodepsipeptides, which often exhibit antifungal properties [1]. This distinguishes its potential application space from Isariin B and Isariin D, which are primarily reported for insecticidal activity. Therefore, for exploratory antifungal screening, Iso-isariin B presents a distinct chemical scaffold based on its unique branched HMA core, which is not present in the other isariins.

Antifungal Application

Data to verify

Cyclocarboxyphenate analog annotation

Class-level inference; supports antifungal screening context

Quantitative antifungal IC50 data currently unavailable

Evidence Dimension	Reported Application Area
Target Compound Data	Utilized in antifungal studies
Comparator Or Baseline	Isariin B, C, D: Primarily reported for insecticidal activity.
Quantified Difference	Iso-isariin B is the only isariin congener with a specific reference to antifungal study application.
Conditions	Vendor technical datasheet annotation (TargetMol)

Why This Matters

This suggests a broader utility profile for Iso-isariin B, positioning it as a more versatile research tool for both insecticidal and antifungal lead discovery compared to its more narrowly focused isariin relatives.

• [1] Wang X, Lin M, Xu D, Lai D, Zhou L. Structural diversity and biological activities of cyclic depsipeptides from fungi. Molecules. 2018 Jan;23(1):169. View Source

Validated Analytical Identity

The identity of Iso-isariin B is unambiguously established through a combination of MS/MS fragmentation and extensive 2D-heteronuclear NMR spectroscopy [1]. This rigorous analytical characterization provides a robust standard for identification, contrasting with less thoroughly characterized members of the isariin class where such detailed spectral assignments may be absent or incomplete [2]. This level of characterization is crucial for procurement decisions, as it enables definitive compound verification upon receipt, mitigating the risk of misidentification.

Analytical Identity

Method context

2D Heteronuclear NMR and MS/MS fragmentation

Supports analytical traceability and identity verification

Modern high-resolution structural fingerprinting

Evidence Dimension	Analytical Characterization Depth
Target Compound Data	Complete assignment via 2D NMR (HSQC, HMBC) and MS/MS fragmentation.
Comparator Or Baseline	Isariin B, C, D: Structures determined by earlier, less comprehensive techniques (1981).
Quantified Difference	Iso-isariin B benefits from modern, high-resolution 2D NMR methods, providing a more detailed and reliable structural fingerprint.
Conditions	Langenfeld et al., 2011; structural elucidation using state-of-the-art techniques.

Why This Matters

This ensures a high degree of confidence in the chemical identity and purity of Iso-isariin B for experimental reproducibility.

• [1] Langenfeld A, Blond A, Gueye S, Herson P, Nay B, Dupont J, Prado S. Insecticidal cyclodepsipeptides from Beauveria felina. J Nat Prod. 2011 Apr 25;74(4):825-30. View Source
• [2] Deffieux G, Merlet D, Baute R, Bourgeois G, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1266-70. View Source

Iso-isariin B Application Scenarios

Biopesticide Lead Discovery for Stored-Product Pests

Given its quantifiable insecticidal activity (LD50 10 µg/mL against Sitophilus spp.), Iso-isariin B is the isariin of choice for developing novel biopesticides targeting stored-grain pests. Researchers can use this compound as a positive control or lead scaffold in assays designed to elucidate the molecular targets of cyclodepsipeptides in insects [1]. This application is not supported by Isariin B or the parent Isariin, which are inactive, nor by Isariin D, for which no quantitative data against Sitophilus exists [2].

SAR Studies of Cyclodepsipeptides

The unique branched HMA residue in Iso-isariin B makes it an essential reference compound for SAR studies investigating the role of the β-hydroxyacid moiety in cyclodepsipeptide bioactivity. Its activity profile provides a key data point for comparisons with straight-chain analogs, helping to define the structural determinants of insecticidal potency [3]. This level of structural definition is absent for earlier isariins, which were not characterized with modern high-resolution 2D NMR techniques [4].

Antifungal Analogue Screening

As an analogue of cyclocarboxyphenate, Iso-isariin B is a viable candidate for inclusion in antifungal screening panels. While direct quantitative data are pending, its annotation for antifungal studies and its unique structure differentiate it from insecticidal-only isariins, offering a distinct chemical starting point for antifungal lead generation .

Analytical Standard for Metabolomics

Due to its thorough characterization by MS/MS and 2D NMR, Iso-isariin B can serve as a high-quality analytical standard for metabolomics studies of Beauveria/Isaria species. Its unique spectral fingerprint allows for unambiguous identification in complex fungal extracts, facilitating dereplication and the discovery of novel congeners [1].

Application

Selection Property

Validation Focus

Biopesticide discovery research

LD50-based potency context

Sitophilus bioassay endpoint

SAR research context

HMA structural moiety

Structure-activity review

Antifungal screening context

Class-level annotation

Assay-context review

Metabolomics analytical standard

2D NMR & MS/MS library

Spectral fingerprinting

• [1] Langenfeld A, Blond A, Gueye S, Herson P, Nay B, Dupont J, Prado S. Insecticidal cyclodepsipeptides from Beauveria felina. J Nat Prod. 2011 Apr 25;74(4):825-30. View Source
• [2] Baute R, Deffieux G, Merlet D, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. I. Production, isolation and insecticidal properties of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1261-5. View Source
• [3] Du FY, Li XM, Sun ZC, Meng LH, Wang BG. Cyclodepsipeptides and other O-containing heterocyclic metabolites from Beauveria felina EN-135, a marine-derived entomopathogenic fungus. Mar Drugs. 2014 May;12(5):2816-28. View Source
• [4] Deffieux G, Merlet D, Baute R, Bourgeois G, Baute MA, Neveu A. New insecticidal cyclodepsipeptides from the fungus Isaria felina. II. Structure elucidation of isariins B, C and D. J Antibiot (Tokyo). 1981 Oct;34(10):1266-70. View Source